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Compound of Interest

Compound Name: Dihydroabikoviromycin

Cat. No.: B15566434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydroabikoviromycin, a secondary metabolite produced by Streptomyces anulatus, has

garnered attention in the scientific community for its notable biological activities. This technical

guide provides a comprehensive overview of its chemical properties, and details its

mechanisms of action as a genotoxic agent and a polyketide synthase inhibitor. This document

is intended to serve as a valuable resource for researchers and professionals involved in drug

discovery and development.

Chemical Properties
Dihydroabikoviromycin is a piperidine alkaloid derivative. While extensive experimental data

on its physical properties are not widely published, its fundamental chemical characteristics

have been identified.
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Property Value Source

CAS Number 38704-36-8 [1][2]

Molecular Formula C₁₀H₁₃NO [2]

Molecular Weight 163.22 g/mol [2]

Chemical Structure
A derivative of Abikoviromycin

(CAS 31774-33-1)
[3][4][5]

Further experimental determination of properties such as melting point, boiling point, and

solubility in various solvents is recommended for comprehensive characterization.

Biological Activity and Signaling Pathways
Dihydroabikoviromycin exhibits significant biological effects, primarily through two distinct

mechanisms: genotoxicity and inhibition of polyketide synthase.

Genotoxicity
Studies have demonstrated that Dihydroabikoviromycin possesses genotoxic properties,

indicating its ability to damage DNA. This activity has been evaluated through a battery of

standard toxicological assays.[6] The genotoxic effects suggest that the compound may induce

mutations and potentially act as a carcinogen.

The proposed mechanism of genotoxicity involves the induction of DNA lesions, which in turn

triggers cellular DNA damage response pathways. This can lead to cell cycle arrest, apoptosis,

or the fixation of mutations if the damage is not properly repaired.
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Caption: Proposed pathway of Dihydroabikoviromycin-induced genotoxicity.

Inhibition of Polyketide Synthase
Dihydroabikoviromycin has been identified as an inhibitor of polyketide synthase (PKS),

specifically the enzyme involved in melanin biosynthesis in the fungus Colletotrichum

lagenarium.[2] Polyketides are a diverse class of natural products with a wide range of

biological activities. By inhibiting PKS, Dihydroabikoviromycin can disrupt the production of

essential metabolites in susceptible organisms.

This inhibitory action makes Dihydroabikoviromycin a subject of interest for the development

of antifungal agents. The disruption of melanin biosynthesis, for instance, can render

pathogenic fungi more susceptible to host immune defenses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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